Cas no 93408-19-6 ( )

• Product Name: &nbsp
• CAS No: 93408-19-6
• MF: C₁₇H₁₈Cl₂N₂O₄S
• MW: 417.306821346283
• CID: 999736
• PubChem ID: 3692082
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 1,3-bis(5-chloro-2,4-dimethoxyphenyl)thiourea
• DTXSID60395121
• NSC-241649
• NSC241649
• 93408-19-6
•  

• Inchi： 1S/C17H18Cl2N2O4S/c1-22-13-7-15(24-3)11(5-9(13)18)20-17(26)21-12-6-10(19)14(23-2)8-16(12)25-4/h5-8H,1-4H3,(H2,20,21,26)
• InChI Key： JQNLYERIYBJMHI-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1)NC(NC1C=C(C(=CC=1OC)OC)Cl)=S)OC)OC

Computed Properties

• Exact Mass: 416.036433
• Monoisotopic Mass: 416.036433
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.1
• XLogP3: 4.2

Experimental Properties

• Density: 1.402
• Boiling Point: 525.9°C at 760 mmHg
• Flash Point: 271.8°C
• Refractive Index: 1.652
• PSA: 93.07000
• LogP: 4.98270